Cas no 1105188-54-2 (4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine)
4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine
- 2-Benzothiazolamine, 4-ethoxy-N-[3-(4-morpholinyl)propyl]-
- 4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine
-
- MDL: MFCD11987005
- Inchi: 1S/C16H23N3O2S/c1-2-21-13-5-3-6-14-15(13)18-16(22-14)17-7-4-8-19-9-11-20-12-10-19/h3,5-6H,2,4,7-12H2,1H3,(H,17,18)
- InChI Key: NSKHZJSMUZUMQJ-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC(OCC)=C2N=C1NCCCN1CCOCC1
4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E254021-100mg |
4-ethoxy-n-(3-morpholinopropyl)benzo[d]thiazol-2-amine |
1105188-54-2 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E254021-500mg |
4-ethoxy-n-(3-morpholinopropyl)benzo[d]thiazol-2-amine |
1105188-54-2 | 500mg |
$ 340.00 | 2022-06-05 | ||
| TRC | E254021-1g |
4-ethoxy-n-(3-morpholinopropyl)benzo[d]thiazol-2-amine |
1105188-54-2 | 1g |
$ 550.00 | 2022-06-05 | ||
| Chemenu | CM554157-100mg |
4-Ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine |
1105188-54-2 | 97% | 100mg |
$221 | 2023-11-25 | |
| Chemenu | CM554157-250mg |
4-Ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine |
1105188-54-2 | 97% | 250mg |
$318 | 2023-11-25 | |
| Chemenu | CM554157-1g |
4-Ethoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine |
1105188-54-2 | 97% | 1g |
$843 | 2023-11-25 | |
| Enamine | EN300-240361-0.05g |
1105188-54-2 | 95% | 0.05g |
$612.0 | 2024-06-19 | ||
| Enamine | EN300-240361-0.1g |
1105188-54-2 | 95% | 0.1g |
$640.0 | 2024-06-19 | ||
| Enamine | EN300-240361-0.25g |
1105188-54-2 | 95% | 0.25g |
$670.0 | 2024-06-19 | ||
| Enamine | EN300-240361-0.5g |
1105188-54-2 | 95% | 0.5g |
$699.0 | 2024-06-19 |
4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine
Introduction to 4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine (CAS No. 1105188-54-2)
4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine is a sophisticated organic compound characterized by its complex molecular architecture, which includes a benzothiazole core appended with an ethoxy group, a morpholine moiety, and a propyl chain. This compound has garnered significant attention in the field of pharmaceutical research due to its structural features and potential biological activities. The benzothiazole scaffold is well-documented for its role in medicinal chemistry, often serving as a key pharmacophore in the development of drugs targeting various diseases, including cancer and infectious disorders.
The chemical structure of 4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine (CAS No. 1105188-54-2) can be broken down into several functional groups that contribute to its unique properties. The benzothiazole ring system is known for its ability to interact with biological targets such as enzymes and receptors, making it a versatile platform for drug design. The presence of an ethoxy group at the 4-position of the benzothiazole ring introduces additional polarity and hydrogen bonding potential, which can modulate the compound's solubility and bioavailability. Moreover, the morpholine substituent at the propyl chain's terminus enhances the compound's ability to penetrate biological membranes, a critical factor for drug efficacy.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets with high accuracy. Studies suggest that 4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. For instance, preliminary docking studies have indicated potential interactions with tyrosine kinases, which are frequently overexpressed in tumor cells and play a pivotal role in cell signaling pathways associated with proliferation and survival.
The morpholine moiety, in particular, has been identified as a key pharmacophoric element in several FDA-approved drugs due to its ability to stabilize bioactive conformations and enhance metabolic stability. In the context of 4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine, the morpholine ring may facilitate optimal positioning within active sites of target enzymes or receptors, thereby enhancing binding interactions. This structural feature aligns with the growing interest in morpholine derivatives as scaffolds for next-generation therapeutics.
Investigations into the pharmacokinetic properties of this compound have revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profiles. The ethoxy group contributes to improved solubility in aqueous environments, which is essential for oral bioavailability. Simultaneously, the propyl chain and morpholine moiety enhance lipophilicity, aiding in cellular uptake. These characteristics make 4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine an attractive candidate for further development into a lead compound for drug discovery programs targeting neurological disorders.
Current research is exploring synthetic routes to optimize the production of this compound while maintaining high purity standards. Advances in green chemistry have prompted efforts to develop more sustainable methodologies for constructing complex molecules like 4-ethoxy-N-[3-(morpholin-4-yllpropyl)-1,3-benzothiazol -2 -amine (CAS No. 1105188 -54 -2). Techniques such as catalytic asymmetric synthesis and flow chemistry are being employed to streamline synthetic pathways and reduce waste generation.
The potential therapeutic applications of this compound extend beyond oncology. Emerging evidence suggests that benzothiazole derivatives may possess antimicrobial properties due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Given the increasing prevalence of antibiotic-resistant strains worldwide, 4 - ethoxy - N - [ 3 - ( morpholin - 4 - yl ) propyl ] - 1 , 3 - benzothiazol - 2 - amine could serve as a starting point for developing novel antibiotics or antifungal agents.
In conclusion, 4 - ethoxy - N - [ 3 - ( morpholin - 4 - yl ) propyl ] - 1 , 3 - benzothiazol - 2 - amine (CAS No. 1105188 -54 -2) represents a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of functional groups positions it as a promising candidate for further investigation in drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.
1105188-54-2 (4-ethoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)